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Compound of Interest

Compound Name: 2-Bromo-6-fluorotoluene

Cat. No.: B073676

Essential Safety and Handling Guide for 2-
Bromo-6-fluorotoluene

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2-Bromo-6-
fluorotoluene (CAS No. 1422-54-4). Adherence to these procedures is essential for minimizing
risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

2-Bromo-6-fluorotoluene is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is harmful if swallowed and is toxic to aquatic life with long-lasting effects.[4]
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Property Value

Molecular Formula C7H6BrF

Molecular Weight 189.02 g/mol

Appearance Colorless to almost colorless clear liquid
Boiling Point 180 °C / 356 °F

Flash Point 76 °C/168.8 °F

Specific Gravity 1.53 g/cm3

(Source:[3][5])

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Bromo-6-fluorotoluene to minimize
exposure.
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Body Part Recommended Protection Specifications/Standards
Safety glasses with side-
shields or chemical safety Conforming to OSHA 29 CFR
Eyes/Face goggles. A face shield should 1910.133 or European
be worn if there is a risk of Standard EN166.[3][6]
splashing.
Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- )
Skin degradation or puncture before

sleeved laboratory coat must

be worn.

use.[6]

Respiratory

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood. If ventilation is
inadequate or if aerosols are
generated, a NIOSH/MSHA
approved respirator with an
appropriate cartridge is

required.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[3][6]

Body

Wear a lab coat or other
protective clothing to prevent

skin exposure.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2-Bromo-6-fluorotoluene.

4.1. Preparation

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e Fume Hood: Ensure a certified chemical fume hood is operational.

o Safety Equipment: Verify that a safety shower and eyewash station are readily accessible

and functional.[6]
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e PPE Inspection: Inspect all required PPE for integrity before use.

» Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily
available.[1]

4.2. Handling

Ventilation: Always handle the chemical inside a well-ventilated fume hood.[1][3]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors
and direct skin or eye contact.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[7] No smoking in the handling area.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands
thoroughly with soap and water after handling.[1][3] Contaminated work clothes should be
laundered separately.[1]

Container Management: Keep containers securely sealed when not in use.[1][3]
4.3. Storage

» Original Container: Store in the original, tightly closed container.[1]

» Storage Conditions: Store in a cool, dry, and well-ventilated area.[1][3]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, bases, alcohols, amines, and metals.[1][7]

e Physical Damage: Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Incident

First Aid / Response Protocol

Eye Contact

Immediately flush eyes with plenty of fresh,
running water for at least 15 minutes, holding
the eyelids open. Seek immediate medical
attention.[1][3]

Skin Contact

Immediately flush skin and hair with running
water and soap for at least 15 minutes.[1]
Remove all contaminated clothing. If skin

irritation occurs, seek medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

you feel unwell.[3][7]

Ingestion

Do NOT induce vomiting. Immediately give a
glass of water.[1] Seek immediate medical

attention or contact a Poison Information Center.

[7]

Spill

Evacuate the area and ensure adequate
ventilation. Remove all ignition sources.[1] Wear
appropriate PPE. Contain and absorb the spill
with an inert material like sand or vermiculite.[1]
Collect the absorbed material into a suitable,

labeled container for disposal.[1]

Fire

Use dry chemical powder, foam, or carbon
dioxide to extinguish.[1] Wear full protective
clothing and a self-contained breathing
apparatus (SCBA).[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and comply with

regulations.

» Waste Generation: Minimize waste generation.
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» Disposal: Dispose of unused material and contaminated items in accordance with local,
state, and federal regulations. This material may be considered hazardous waste.

» Professional Service: Contact a licensed professional waste disposal service to dispose of
this material.[4]

o Containers: Do not reuse empty containers. Dispose of them as unused product.[4]
e Environmental Release: Avoid release to the environment.[4]

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for safely handling 2-Bromo-6-

fluorotoluene.
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Caption: Safe handling workflow for 2-Bromo-6-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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